Cas no 2090223-29-1 (5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine)

• Product Name: 5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine
• CAS No: 2090223-29-1
• MF: C₆H₄BrF₃N₂O₂S
• MW: 305.0723695755
• CID: 5267758
• Update Time: 2025-05-20

5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine
• 2-Pyridinamine, 5-bromo-3-[(trifluoromethyl)sulfonyl]-

• Inchi： 1S/C6H4BrF3N2O2S/c7-3-1-4(5(11)12-2-3)15(13,14)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： NYALCFOXCDBDMJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)S(C(F)(F)F)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 81.4

Additional information on 5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine

Comprehensive Overview of 5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine (CAS No. 2090223-29-1)

5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine (CAS No. 2090223-29-1) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine and trifluoromethanesulfonyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which combines a pyridine ring with electron-withdrawing substituents, makes it a valuable building block for designing compounds with enhanced electrophilic properties and binding affinity.

In recent years, the demand for 5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine has surged due to its applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential to act as a key intermediate in the development of kinase inhibitors and antiviral agents. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further expands its utility in creating complex pharmacophores. This versatility aligns with the growing trend of fragment-based drug design, where small molecules like 2090223-29-1 are used to optimize lead compounds for improved efficacy and selectivity.

Another area where 5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine shines is in agrochemical innovation. The compound's halogenated pyridine core is a common motif in crop protection agents, particularly those targeting pest resistance and fungal infections. With the global push toward sustainable agriculture, researchers are exploring how derivatives of this compound can contribute to low-toxicity pesticides and environmentally friendly formulations. Its trifluoromethanesulfonyl group also enhances stability under field conditions, making it a promising candidate for next-generation agrochemicals.

From a material science perspective, CAS No. 2090223-29-1 is being investigated for its potential in organic electronics and photovoltaic materials. The compound's electron-deficient pyridine structure can facilitate charge transport in organic semiconductors, which is crucial for advancing flexible displays and solar cells. As the demand for renewable energy solutions grows, the role of such high-performance materials becomes increasingly vital. Additionally, its thermal stability and solubility in organic solvents make it suitable for solution-processable devices, a hot topic in nanotechnology research.

One of the most frequently asked questions about 5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine revolves around its synthetic routes and scalability. The compound is typically synthesized via multi-step organic reactions, including halogenation and sulfonylation of pyridine derivatives. Optimizing these processes for industrial-scale production remains a focus for chemical manufacturers, especially given the compound's rising demand in high-value applications. Another common query concerns its storage conditions and handling precautions, which are essential for maintaining its chemical integrity and reactivity.

In summary, 5-Bromo-3-trifluoromethanesulfonylpyridin-2-amine (CAS No. 2090223-29-1) is a multifaceted compound with broad applications across life sciences and advanced materials. Its unique structural features and reactivity profile make it indispensable for researchers aiming to develop innovative solutions in drug discovery, agriculture, and energy technologies. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.